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Compound of Interest

Compound Name: 1,4,7-Heptanetriol

Cat. No.: B3190093

CAS Registry Number: 3920-53-4[1]

This technical guide provides a consolidated overview of 1,4,7-Heptanetriol, focusing on its
chemical and physical properties. The information is intended for researchers, scientists, and
professionals in drug development who may be interested in the characteristics of polyol
compounds.

Chemical Identity and Structure

1,4,7-Heptanetriol is a triol, a type of alcohol containing three hydroxyl functional groups. Its
structure is based on a seven-carbon heptane backbone. The CAS Registry Number for 1,4,7-
Heptanetriol is 3920-53-4.[1][2]

Below is a diagram illustrating the chemical structure and key functional groups of 1,4,7-
Heptanetriol.

Caption: Molecular structure of 1,4,7-Heptanetriol with functional groups.

Physicochemical Properties

A summary of the key physicochemical properties of 1,4,7-Heptanetriol is presented in the
table below. These properties are derived from computational models and experimental data
where available.
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Property Value Source
Molecular Formula C7H1603 [2][3]
Molecular Weight 148.20 g/mol [2][3]
IUPAC Name heptane-1,4,7-triol [2]

Density 1.081 g/cm3 Guidechem
Boiling Point 308.4°C at 760 mmHg Guidechem
Flash Point 152.2°C Guidechem
Refractive Index 1.481 Guidechem
XLogP3-AA -0.3 (2]
Hydrogen Bond Donor Count 3 [2]
Hydrogen Bond Acceptor

C);untg p 3 2l
Rotatable Bond Count 6 PubChem
Topological Polar Surface Area  60.7 A2 [2]

Spectroscopic Data

Spectroscopic data for 1,4,7-Heptanetriol are available in various databases. These are

essential for the structural confirmation and purity assessment of the compound.

Data Type

Source DatabaselTechnique

13C NMR

SpectraBase[4]

Infrared (IR) Spectroscopy

SpectraBase (Transmission and Vapor Phase)

[4]

Raman Spectroscopy

SpectraBase[4]

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis and biological application of
1,4,7-Heptanetriol are not readily available in the public domain. However, general analytical
methods for the separation and analysis of similar semi-volatile organic compounds can be
applied.

General Analytical Workflow:

A typical workflow for the analysis of a compound like 1,4,7-Heptanetriol from a complex
matrix would involve extraction, purification, and instrumental analysis.

Sample Collection
(e.g., biological fluid, reaction mixture)

Isolate target compound

Extraction
(e.g., organic solvent extraction)

Remove impurities

Purification/Clean-up
(e.g., column chromatography)

Quantify and identify

Instrumental Analysis
(e.g., GC/MS, NMR, HPLC)

Structural elucidation

Data Interpretation

Click to download full resolution via product page

Caption: General workflow for the analysis of 1,4,7-Heptanetriol.

Extraction and Purification: For a semi-volatile compound such as 1,4,7-Heptanetriol,
extraction from a solid or liquid sample matrix can be achieved using organic solvent extraction
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methods like Soxhlet extraction or ultrasonic extraction.[5] Subsequent purification to isolate
the compound from co-extracted substances is typically performed using adsorption
chromatography with silica gel or alumina as the stationary phase.[5]

Instrumental Analysis: Gas chromatography coupled with mass spectrometry (GC/MS) is a
highly selective and sensitive method for the analysis of volatile and semi-volatile compounds.
[5] For non-volatile compounds or those that are thermally labile, derivatization may be
necessary prior to GC/MS analysis.[5] Nuclear Magnetic Resonance (NMR) spectroscopy and
High-Performance Liquid Chromatography (HPLC) are also standard techniques for the
structural elucidation and quantification of such compounds.

Applications in Research and Drug Development

Currently, there is limited publicly available information detailing the specific biological activities
or applications of 1,4,7-Heptanetriol in drug development or as a research tool. While other
isomers of heptanetriol, such as 1,2,3-heptanetriol, have been used as amphiphiles in the
crystallization of membrane proteins, similar applications for 1,4,7-heptanetriol are not
documented in the reviewed literature. Further research is required to determine the potential
biological roles and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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